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Compound of Interest

Compound Name: Ethyl 5-hydroxyhexanoate

Cat. No.: B1314002

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Ethyl 5-hydroxyhexanoate, a valuable chiral intermediate in the synthesis of various
pharmaceuticals, including anti-Alzheimer's drugs.[1] Due to the limited availability of
experimentally determined data for this specific compound, this guide also includes data for the
related isomers, Ethyl 6-hydroxyhexanoate and Ethyl 3-hydroxyhexanoate, to provide a
comparative context for researchers. The guide details experimental protocols for the synthesis
and determination of key physical properties and includes a workflow visualization for its
chemical synthesis and characterization.

Core Physical Properties

The physical characteristics of Ethyl 5-hydroxyhexanoate and its isomers are crucial for their
application in research and drug development, influencing factors such as reaction kinetics,
purification techniques, and formulation. The following table summarizes the key physical
property data available.
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Ethyl 5- Ethyl 6- Ethyl 3-
Property
hydroxyhexanoate hydroxyhexanoate hydroxyhexanoate
Molecular Formula CsH1603][2] CsH1603]3] CsH1603
Molecular Weight 160.21 g/mol [2] 160.21 g/mol 160.21 g/mol
N , 213.44 °C @ 760 127-128 °C @ 12 90-92°C @ 14
Boiling Point )
mmHg (estimated)[4] mmHg[3] mmHg[5][6]
_ . 0.974 g/mL at 25 °C[5]
Density Not available 0.985 g/mL at 25 °CJ[3] 6]
Refractive Index ]
Not available 1.437[3] 1.428[5][6]
(n20/D)
o 17480 mg/L @ 25 °C ) )
Solubility in Water ) Not available Insoluble in water[7]
(estimated)[4]
Flash Point 78.3 °C (estimated)[4] >110°C 94 °C (closed cup)[6]
logP (o/w) 0.947 (estimated)[4] 1.10220 1.117 (estimated)[8]
CAS Number 20266-62-0[4] 5299-60-5[3] 2305-25-1[8]

Experimental Protocols

Detailed methodologies are essential for the replication of synthesis and the accurate

measurement of physical properties. The following sections outline relevant experimental

protocols.

Synthesis of Ethyl 5-(S)-hydroxyhexanoate

A biocatalytic approach has been successfully employed for the synthesis of the (S)-

enantiomer of Ethyl 5-hydroxyhexanoate.[1] This method offers high yield and enantiomeric

excess.

Materials:

o Ethyl 5-oxohexanoate
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e Pichia methanolica (SC 16116)

o Appropriate buffer solution and growth medium for the microorganism
» Organic solvent for extraction (e.g., ethyl acetate)

e Drying agent (e.g., anhydrous sodium sulfate)

o Standard laboratory glassware and equipment for microbial fermentation and chemical
extraction.

Procedure:

 Cultivation of Pichia methanolica: The microorganism is cultivated in a suitable nutrient-rich
medium under optimal temperature and aeration conditions to achieve sufficient biomass.

o Biocatalytic Reduction: Ethyl 5-oxohexanoate is added to the microbial culture. The
enzymatic machinery of Pichia methanolica reduces the ketone to the corresponding (S)-
alcohol. The reaction is monitored for completion using techniques like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Extraction: Once the reaction is complete, the mixture is centrifuged to separate the
biomass. The supernatant is then extracted with an organic solvent like ethyl acetate.

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure to yield the crude
product.

o Further Purification: The crude Ethyl 5-(S)-hydroxyhexanoate can be further purified by
column chromatography on silica gel to achieve high purity.

Determination of Boiling Point (Microscale Method)

The boiling point of a liquid can be determined on a small scale using the Thiele tube method.

[°]

Materials:
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Small sample of Ethyl 5-hydroxyhexanoate (a few drops)

Capillary tube (sealed at one end)

Thermometer

Small test tube

Thiele tube filled with mineral oil

Bunsen burner or other heat source

Procedure:

A small amount of the liquid is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.
The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing mineral oil.

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the open end
of the capillary tube.

The heat is removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[9]

Visualizations

To illustrate the logical flow of producing and verifying the properties of Ethyl 5-

hydroxyhexanoate, the following diagrams are provided.
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Caption: Workflow for the synthesis and characterization of Ethyl 5-hydroxyhexanoate.
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Caption: Logical relationship of experimental steps for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl 5-hydroxyhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314002#physical-properties-of-ethyl-5-
hydroxyhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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